3-(6-(Aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride

• IUPAC Name: 3-[5-(aminomethyl)-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione;hydrochloride
• InChI: InChI=1S/C14H15N3O3.ClH/c15-6-8-1-2-9-7-17(14(20)10(9)5-8)11-3-4-12(18)16-13(11)19;/h1-2,5,11H,3-4,6-7,15H2,(H,16,18,19);1H
• InChI Key: DNBQOCISLLFPBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=C(C=C3)CN.Cl
• Molecular Formula: C14H16ClN3O3
• Molecular Weight: 309.75 g/mol
• CAS RN: 2248702-12-5

Description

The compound “3-(6-(Aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride” is a functionalized Cereblon ligand used for the development of protein degrader building blocks. It has a CAS Number of 2248702-12-5 and a molecular weight of 309.75.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A specific method for the synthesis of “3-(6-(Aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride” is not available in the retrieved information.

Molecular Structure Analysis

The molecular structure of “3-(6-(Aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride” is complex, with a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Scientific Research Applications

Protein Degradation: Targeted Protein Degraders

• Applications :
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Synthetic Chemistry: Efficient Synthesis of Piperidine-2,6-Diones

• Description : Researchers have developed a straightforward and efficient method for synthesizing piperidine-2,6-dione from readily available acetates and acrylamides. .

Other Potential Applications

While the above two areas represent the primary applications, there may be additional uses for this compound. Further research could uncover its relevance in fields such as catalysis, bioconjugation, or chemical biology.